Cas no 1785039-12-4 (2-{1-(tert-butoxy)carbonylpiperidin-4-yl}-2-(3-methylphenyl)acetic acid)

• Product Name: 2-{1-(tert-butoxy)carbonylpiperidin-4-yl}-2-(3-methylphenyl)acetic acid
• CAS No: 1785039-12-4
• MDL: MFCD28112119
• CID: 4616232
• PubChem ID: 105529637
• Update Time: 2025-10-28

2-{1-(tert-butoxy)carbonylpiperidin-4-yl}-2-(3-methylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-(tert-butoxy)carbonylpiperidin-4-yl}-2-(3-methylphenyl)acetic acid

• MDL： MFCD28112119

Additional information on 2-{1-(tert-butoxy)carbonylpiperidin-4-yl}-2-(3-methylphenyl)acetic acid

Introduction to 2-{1-(tert-butoxy)carbonylpiperidin-4-yl}-2-(3-methylphenyl)acetic Acid (CAS No: 1785039-12-4)

The compound 2-{1-(tert-butoxy)carbonylpiperidin-4-yl}-2-(3-methylphenyl)acetic acid, with CAS number 1785039-12-4, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which includes a piperidine ring, a tert-butoxy carbonyl group, and a substituted phenyl moiety. The combination of these structural elements contributes to its unique chemical properties and potential applications in drug development.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry due to their ability to modulate various biological targets, such as enzymes and receptors. The tert-butoxy carbonyl group, often abbreviated as Boc, is a common protecting group in peptide synthesis and has been extensively studied for its role in stabilizing amine functionalities during chemical transformations. In this compound, the Boc group is attached to the piperidine ring at the 4-position, which may influence the compound's stability and reactivity.

The presence of the 3-methylphenyl group introduces additional complexity to the molecule's structure. This substituent can potentially enhance the compound's lipophilicity, which is a critical factor in drug design as it affects absorption, distribution, metabolism, and excretion (ADME) properties. Recent research has emphasized the role of lipophilic substituents in improving the bioavailability of drugs, making this compound an interesting candidate for further investigation.

From a synthetic perspective, the construction of this compound involves a series of carefully planned reactions. The synthesis typically begins with the preparation of the piperidine ring, followed by the introduction of the tert-butoxy carbonyl group via standard peptide coupling techniques. The final step involves the coupling of the 3-methylphenylacetic acid moiety to complete the structure. This multi-step synthesis requires meticulous control over reaction conditions to ensure high yields and purity.

Recent advancements in asymmetric synthesis have opened new avenues for producing enantiomerically pure versions of this compound. Enantiopure compounds are particularly valuable in pharmacological studies as they can exhibit different biological activities depending on their stereochemistry. Researchers have explored various chiral catalysts and auxiliaries to achieve high enantioselectivity in key steps of the synthesis.

In terms of pharmacological applications, this compound has shown promise as a lead molecule for developing novel therapeutic agents. Its structure suggests potential interactions with G-protein coupled receptors (GPCRs), which are implicated in numerous physiological processes and diseases. Preclinical studies have demonstrated that this compound exhibits moderate activity against certain receptor subtypes, making it a valuable tool for further exploration in drug discovery.

Moreover, computational chemistry techniques have been employed to predict the binding modes and affinities of this compound with various biological targets. Molecular docking studies have provided insights into how the tert-butoxy carbonyl and 3-methylphenyl groups contribute to ligand-receptor interactions. These computational models complement experimental data and aid in optimizing the compound's structure for improved potency and selectivity.

In conclusion, 2-{1-(tert-butoxy)carbonylpiperidin-4-yl}-2-(3-methylphenyl)acetic acid (CAS No: 1785039-12-4) represents a fascinating example of modern organic chemistry's ability to design complex molecules with potential therapeutic applications. Its unique structure, combined with recent advances in synthetic and computational methodologies, positions it as a promising candidate for future drug development efforts.